Cas no 1267104-52-8 (methyl 2-(carbamothioylmethyl)benzoate)

• Product Name: methyl 2-(carbamothioylmethyl)benzoate
• CAS No: 1267104-52-8
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 6528570
• PubChem ID: 82179777
• Update Time: 2025-11-03

methyl 2-(carbamothioylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(carbamothioylmethyl)benzoate
• 1267104-52-8
• EN300-1866744

• Inchi： 1S/C10H11NO2S/c1-13-10(12)8-5-3-2-4-7(8)6-9(11)14/h2-5H,6H2,1H3,(H2,11,14)
• InChI Key： AKAKJKZUSHPTKR-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC=CC=1C(=O)OC)N

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.4Ų

Additional information on methyl 2-(carbamothioylmethyl)benzoate

Recent Advances in the Study of Methyl 2-(Carbamothioylmethyl)benzoate (CAS: 1267104-52-8)

Methyl 2-(carbamothioylmethyl)benzoate (CAS: 1267104-52-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has garnered attention due to its unique structural features, which include a benzoate ester and a carbamothioylmethyl group. These functional groups make it a valuable scaffold for the development of novel pharmaceuticals. Recent research has demonstrated its utility in the synthesis of thiazole and benzothiazole derivatives, which are known for their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

One of the key advancements in the study of methyl 2-(carbamothioylmethyl)benzoate is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability of this compound to serve as a precursor for kinase inhibitors has been highlighted in several recent publications. For instance, a 2023 study published in the Journal of Medicinal Chemistry described the use of this compound in the synthesis of a new class of tyrosine kinase inhibitors with potent activity against resistant cancer cell lines.

Another area of interest is the compound's potential as a building block for the development of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel thiazole derivatives using methyl 2-(carbamothioylmethyl)benzoate, which exhibited significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. This underscores the compound's relevance in addressing the global challenge of antibiotic resistance.

In addition to its applications in drug discovery, recent research has also explored the compound's mechanism of action at the molecular level. Computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into its binding interactions with biological targets. These studies suggest that the carbamothioylmethyl group plays a crucial role in stabilizing interactions with target proteins, thereby enhancing the compound's bioactivity.

Despite these promising findings, challenges remain in the optimization of methyl 2-(carbamothioylmethyl)benzoate-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further research. Nevertheless, the compound's versatility and potential for modification make it a promising candidate for future drug development efforts.

In conclusion, methyl 2-(carbamothioylmethyl)benzoate (CAS: 1267104-52-8) represents a valuable tool in the arsenal of medicinal chemists. Its applications in the synthesis of kinase inhibitors, antimicrobial agents, and other bioactive molecules highlight its importance in contemporary drug discovery. Ongoing research is expected to further elucidate its potential and pave the way for the development of new therapeutic agents.